4-(6-Methyl-benzooxazol-2-yl)-phenylamine

• IUPAC Name: 4-(6-methyl-1,3-benzoxazol-2-yl)aniline
• InChI: InChI=1S/C14H12N2O/c1-9-2-7-12-13(8-9)17-14(16-12)10-3-5-11(15)6-4-10/h2-8H,15H2,1H3
• InChI Key: NBPVTEREHKBJFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)N
• Molecular Formula: C14H12N2O
• DSSTOX Substance ID: DTXSID40352898
• Molecular Weight: 224.26 g/mol
• CAS RN: 292058-51-6

Description

Synthesis Analysis

The synthesis of compounds related to 4-(6-Methyl-benzooxazol-2-yl)-phenylamine often involves complex chemical reactions. For instance, Abdelhamid et al. (2007) described the synthesis of pyrazolo[5,1-a]pyrimidines and pyrazolo[5,1-c][1,2,4]triazines containing the benzooxazole moiety through reactions involving appropriate active methylene compounds (Abdelhamid, Baghos, & Halim, 2007). Similarly, Wang et al. (2003) reported a highly diastereoselective synthesis of 1,2-diamines through carbon-carbon bond formation involving an ammonium ylide intermediate (Wang, Zhu, Chen, Mi, Hu, & Doyle, 2003).

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives has been characterized by various analytical techniques. Belhouchet et al. (2012) detailed the crystal structure of a benzoxazole derivative, demonstrating the arrangement of its organic layers (Belhouchet, Youssef, Ammar, Salem, & Mhiri, 2012).

Chemical Reactions and Properties

The chemical reactivity and properties of benzoxazole derivatives have been extensively studied. Chakraborty et al. (2010) explored the reactivity of the 4-(benzothiazol-2-yl)phenylnitrenium ion, revealing insights into its chemical behavior and potential medicinal applications (Chakraborty, Jin, Glover, & Novak, 2010).

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Pyrazolo[5,1-a]pyrimidines and Pyrazolo[5,1-c][1,2,4]triazines : A study by Abdelhamid et al. (2007) elaborated on the synthesis of these compounds from N-[3-amino-4-(benzoxazol-2-yl)pyrazol-5-yl]phenylamine, showcasing its role in the development of new organic compounds with potential applications in various fields (Abdelhamid et al., 2007).

Biomedical Applications

• Anti-Breast Cancer Activity : A significant research by Abdelgawad et al. (2013) focused on synthesizing benzothiazoles and benzoxazoles using 4-benzoxazol-2-yl-phenylamine. These compounds displayed potent antitumor activity against human breast cancer cell lines, thus indicating the potential of 4-(6-Methyl-benzooxazol-2-yl)-phenylamine derivatives in cancer therapy (Abdelgawad et al., 2013).
• MR Contrast Agent for Brain Imaging : Saini et al. (2013) developed a gadolinium(III)-4-benzothiazol-2-yl-phenylamine compound as a potential brain-specific MR contrast agent. This compound displayed enhanced relaxivity and stability, demonstrating its applicability in neuroimaging (Saini et al., 2013).

Chemical and Material Science Applications

• Synthesis of Nilotinib : Cong-zhan (2009) discussed the synthesis of Nilotinib, an antitumor agent, where 5-bromo-3-(trifluoromethyl)phenylamine was used as a starting material. This highlights the role of similar compounds in the synthesis of clinically important drugs (Wang Cong-zhan, 2009).
• Electrochromic Properties in Organic Light-Emitting Diodes (OLEDs) : Research by Ge et al. (2008) on bipolar triphenylamine-benzimidazole derivatives, involving similar phenylamine compounds, demonstrated their potential use in OLEDs, emphasizing the role of such compounds in advanced electronic applications (Ge et al., 2008).

Mechanism of Action

The mechanism of action of “4-(6-Methyl-benzooxazol-2-yl)-phenylamine” is not well-documented in the available literature.

Safety and Hazards

The safety and hazards associated with “4-(6-Methyl-benzooxazol-2-yl)-phenylamine” are not well-documented in the available literature.

Future Directions

The future directions for research and applications of “4-(6-Methyl-benzooxazol-2-yl)-phenylamine” are not clearly defined in the available resources.